2-[4-(2,3-difluorobenzyl)-1-(3-thienylmethyl)-2-piperazinyl]ethanol

• IUPAC Name: 2-[4-[(2,3-difluorophenyl)methyl]-1-(thiophen-3-ylmethyl)piperazin-2-yl]ethanol
• InChI: InChI=1S/C18H22F2N2OS/c19-17-3-1-2-15(18(17)20)11-21-6-7-22(16(12-21)4-8-23)10-14-5-9-24-13-14/h1-3,5,9,13,16,23H,4,6-8,10-12H2
• InChI Key: XQOKAKHHFVPJFF-UHFFFAOYSA-N
• Canonical SMILES: C1CN(C(CN1CC2=C(C(=CC=C2)F)F)CCO)CC3=CSC=C3
• Molecular Formula: C18H22F2N2OS
• Molecular Weight: 352.4 g/mol

Description

2-[4-(2,3-difluorobenzyl)-1-(3-thienylmethyl)-2-piperazinyl]ethanol is a chemical compound that has gained attention in the scientific community due to its potential therapeutic applications.

Mechanism of Action

The exact mechanism of action of 2-[4-(2,3-difluorobenzyl)-1-(3-thienylmethyl)-2-piperazinyl]ethanol is not fully understood. However, it is believed to act on the GABAergic and serotonergic systems in the brain, which are involved in regulating mood, anxiety, and addiction.
Biochemical and physiological effects:
Studies have shown that 2-[4-(2,3-difluorobenzyl)-1-(3-thienylmethyl)-2-piperazinyl]ethanol can increase the levels of neurotransmitters such as serotonin and dopamine in the brain. It has also been found to reduce the levels of stress hormones such as cortisol. These effects contribute to its anxiolytic and antidepressant properties.

Advantages and Limitations for Lab Experiments

One advantage of using 2-[4-(2,3-difluorobenzyl)-1-(3-thienylmethyl)-2-piperazinyl]ethanol in lab experiments is its specificity for the GABAergic and serotonergic systems. This allows for more targeted research on these systems. However, one limitation is the lack of long-term studies on its safety and efficacy.

Future Directions

There are several future directions for the research on 2-[4-(2,3-difluorobenzyl)-1-(3-thienylmethyl)-2-piperazinyl]ethanol. One direction is to further investigate its potential therapeutic applications in other areas such as pain management and sleep disorders. Another direction is to study its safety and efficacy in long-term use. Additionally, research can be done to optimize the synthesis method to improve yield and reduce costs.

Synthesis Methods

The synthesis of 2-[4-(2,3-difluorobenzyl)-1-(3-thienylmethyl)-2-piperazinyl]ethanol involves the reaction of 2,3-difluorobenzyl chloride with 1-(3-thienylmethyl)-2-piperazine in the presence of a base such as potassium carbonate. The resulting intermediate is then reduced with sodium borohydride to obtain the final product.

Scientific Research Applications

2-[4-(2,3-difluorobenzyl)-1-(3-thienylmethyl)-2-piperazinyl]ethanol has been studied for its potential therapeutic applications in various fields such as neuroscience, cancer research, and drug addiction. In neuroscience, it has been found to have anxiolytic and antidepressant effects. In cancer research, it has been shown to inhibit the growth of cancer cells. In drug addiction, it has been studied for its potential to reduce drug-seeking behavior.